Purpactin A
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Overview
Description
AS-186b is a dibenzodioxocine that is the 1'-O-acetyl derivative of penicillide. It is isolated from Penicillium purpurogenum and acts as an acyl-CoA:cholesterol acyltransferase inhibitor. It has a role as an EC 2.3.1.26 (sterol O-acyltransferase) inhibitor, an antimicrobial agent and a Penicillium metabolite. It is an aromatic ether, a lactone, a member of phenols, an acetate ester and a dibenzodioxocine. It derives from an AS-186a.
Scientific Research Applications
Biosynthesis and Structure
- Biosynthesis Pathway : Purpactin A's biosynthesis was explored in Penicillium purpurogenum, revealing its derivation from mevalonate, methionine, and acetate units (Nishida, Tomoda, Okuda, & Ōmura, 1992).
- Structural Elucidation : Detailed structural analysis of purpactin A identified it as a complex organic compound with specific molecular features (Nishida, Tomoda, Cao, Okuda, & Ōmura, 1991).
Pharmacological Properties
- ACAT Inhibition : Purpactin A demonstrates inhibitory activity against acyl-CoA:cholesterol acyltransferase (ACAT), a key enzyme in cholesterol metabolism. This inhibition was observed both in enzyme assay systems and in J774 macrophages, indicating potential implications for cholesterol management (Tomoda, Nishida, Masuma, Cao, Okuda, & Ōmura, 1991).
Potential Therapeutic Applications
- TMEM16A Chloride Channel Inhibition : Purpactin A has been identified as an inhibitor of TMEM16A chloride channels, showing potential for treating diseases associated with mucus hypersecretion, such as asthma. Its effectiveness was demonstrated in airway epithelial cells without affecting cell viability or membrane transport proteins essential for airway hydration (Yimnual, Satitsri, Ningsih, Rukachaisirikul, & Muanprasat, 2021).
properties
Product Name |
Purpactin A |
---|---|
Molecular Formula |
C23H26O7 |
Molecular Weight |
414.4 g/mol |
IUPAC Name |
[(1S)-1-(6-hydroxy-1-methoxy-8-methyl-12-oxo-10H-benzo[b][1,5]benzodioxocin-2-yl)-3-methylbutyl] acetate |
InChI |
InChI=1S/C23H26O7/c1-12(2)8-19(29-14(4)24)16-6-7-18-20(22(16)27-5)23(26)28-11-15-9-13(3)10-17(25)21(15)30-18/h6-7,9-10,12,19,25H,8,11H2,1-5H3/t19-/m0/s1 |
InChI Key |
NUYFKDBCHFKOBT-IBGZPJMESA-N |
Isomeric SMILES |
CC1=CC2=C(C(=C1)O)OC3=C(C(=C(C=C3)[C@H](CC(C)C)OC(=O)C)OC)C(=O)OC2 |
Canonical SMILES |
CC1=CC2=C(C(=C1)O)OC3=C(C(=C(C=C3)C(CC(C)C)OC(=O)C)OC)C(=O)OC2 |
synonyms |
3-(1'-acetoxy-3'-methylbutyl)-11-hydroxy-4-methoxy-9-methyl-5H,7H-dibenzo(c,f)(1,5)-dioxocin-5-one 3-1'-acetoxy-11-hydroxy-4-methoxy-9-methyl-3'-methylbutyl-5H,7H-dibenzo(b,g)-1,5-dioxocin-5-one AS 186b AS-186b purpactin A vermixocin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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